![molecular formula C40H56O3 B1255372 (2R,4S)-1-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(4R)-4-hydroxy-2,6,6-trimethylcyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-2,6,6-trimethyl-7-oxabicyclo[2.2.1]heptan-2-ol](/img/structure/B1255372.png)
(2R,4S)-1-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(4R)-4-hydroxy-2,6,6-trimethylcyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-2,6,6-trimethyl-7-oxabicyclo[2.2.1]heptan-2-ol
Overview
Description
(2R,4S)-1-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(4R)-4-hydroxy-2,6,6-trimethylcyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-2,6,6-trimethyl-7-oxabicyclo[2.2.1]heptan-2-ol is a natural product found in Cucurbita maxima with data available.
Scientific Research Applications
Reductive Ring Opening of 7-Oxabicyclo[2.2.1]heptan-2-ones
A study by Cossy et al. (1995) demonstrated the synthesis of 7-oxabicyclo[2.2.1]heptan-2-ones and their application in creating carbapentopyranoses derivatives. This process involved photoinduced electron transfer leading to hydroxycyclohexanone derivatives, a crucial step in synthesizing complex molecular structures (Cossy et al., 1995).
Synthesis of Novel Carbocyclic Nucleosides
Research by Hřebabecký et al. (2006) involved the synthesis of novel carbocyclic nucleosides from 7-oxabicyclo[2.2.1]heptan-2-ol derivatives. This research is significant for developing potential antiviral agents and understanding nucleoside analogues' chemistry (Hřebabecký et al., 2006).
Antiviral Compound Screening
A 2015 study by Ahmad et al. highlighted the antiviral properties of neem-derived compounds, identifying several compounds, including a derivative of 7-oxabicyclo[2.2.1]heptan-2-ol, that bind effectively to the influenza virus NS1 protein. This research contributes to the search for natural, side-effect-free antiviral drugs (Ahmad et al., 2015).
Chiral Camphor-Based Amino Alcohols as Ligands
In 2018, Olubanwo et al. explored the use of chiral camphor-based amino alcohols derived from 7-oxabicyclo[2.2.1]heptan-2-ol in organic synthesis. They demonstrated their application as ligands in enantioselective reactions, an important aspect of medicinal chemistry and asymmetric synthesis (Olubanwo et al., 2018).
properties
Molecular Formula |
C40H56O3 |
|---|---|
Molecular Weight |
584.9 g/mol |
IUPAC Name |
(2R,4S)-1-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-[(4R)-4-hydroxy-2,6,6-trimethylcyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-2,6,6-trimethyl-7-oxabicyclo[2.2.1]heptan-2-ol |
InChI |
InChI=1S/C40H56O3/c1-29(17-13-19-31(3)21-22-36-33(5)25-34(41)26-37(36,6)7)15-11-12-16-30(2)18-14-20-32(4)23-24-40-38(8,9)27-35(43-40)28-39(40,10)42/h11-24,34-35,41-42H,25-28H2,1-10H3/b12-11+,17-13+,18-14+,22-21+,24-23+,29-15+,30-16+,31-19+,32-20+/t34-,35+,39-,40?/m1/s1 |
InChI Key |
LMIFPRVTIOZTJN-AIPYMEFUSA-N |
Isomeric SMILES |
CC1=C(C(C[C@@H](C1)O)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C23[C@](C[C@@H](O2)CC3(C)C)(C)O)/C)/C |
Canonical SMILES |
CC1=C(C(CC(C1)O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC23C(CC(O2)CC3(C)O)(C)C)C)C |
synonyms |
cucurbitaxanthin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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